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Cat. No.: B1278601

Get Quote

An In-depth Technical Guide to the Structural Analysis of Tert-butyl 3-formylbenzoate

Introduction
Tert-butyl 3-formylbenzoate is a bifunctional aromatic compound of significant interest in

medicinal chemistry and organic synthesis. Its structure, incorporating both a sterically

hindered tert-butyl ester and a reactive aldehyde group, makes it a versatile building block for

the synthesis of complex molecular architectures and pharmacologically active agents. The

tert-butyl ester serves as a robust protecting group for the carboxylic acid, while the aldehyde

provides a reactive handle for a multitude of chemical transformations, including reductive

aminations, Wittig reactions, and condensations.

For researchers, scientists, and drug development professionals, the unambiguous

confirmation of its structure is a critical first step in any synthetic campaign. Impurities or

isomeric misassignments can have profound consequences on reaction outcomes, biological

activity, and the overall integrity of a research program. This technical guide provides a

comprehensive, in-depth analysis of the methodologies used to elucidate and verify the

structure of tert-butyl 3-formylbenzoate, grounded in field-proven spectroscopic techniques.

We will explore the causality behind experimental choices and present a self-validating

workflow for ensuring the identity and purity of this key synthetic intermediate.
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PART 1: Core Molecular Properties and Synthetic
Context
A foundational understanding of the physicochemical properties of tert-butyl 3-
formylbenzoate is essential for its proper handling, storage, and use in subsequent reactions.

These properties also dictate the choice of analytical techniques and solvents for

characterization.

Physicochemical Data Summary
The key properties of tert-butyl 3-formylbenzoate are consolidated in the table below.

Property Value Source(s)

Molecular Formula C₁₂H₁₄O₃ [1][2]

Molecular Weight 206.24 g/mol [1]

CAS Number 247186-56-7 [1]

Appearance
Solid-Liquid Mixture / Physical

form can vary
[1]

Density 1.094 ± 0.06 g/cm³ [1]

Flash Point 131.6 ± 23.2 °C [1]

InChIKey
GGPVOXVKIVXELX-

UHFFFAOYSA-N
[1][2]

SMILES

CC(C)

(C)OC(=O)C1=CC=CC(=C1)C

=O

[2]

Synthetic Context
While various synthetic routes exist, a common laboratory approach involves the selective

oxidation of the corresponding methyl group of a precursor, such as tert-butyl 3-

methylbenzoate. Understanding the synthesis is crucial for analytical purposes, as it informs
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the potential impurity profile, which may include unreacted starting material or over-oxidized

carboxylic acid byproducts.

A typical workflow is illustrated below. The choice of a mild oxidizing agent is critical to prevent

the over-oxidation of the aldehyde to a carboxylic acid.

tert-Butyl 3-methylbenzoate
(Starting Material)

Mild Oxidation
(e.g., MnO₂, SeO₂)

 Reagent

tert-Butyl 3-formylbenzoate
(Target Molecule)

 Transformation

Workup & Purification
(e.g., Column Chromatography)

 Crude Mixture

Verified Product

 Purity >98%

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of tert-butyl 3-formylbenzoate.

PART 2: Spectroscopic Elucidation Protocols
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The cornerstone of structural analysis lies in the synergistic use of multiple spectroscopic

techniques. Each method provides a unique piece of the structural puzzle, and together, they

offer unambiguous confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for determining the precise carbon-hydrogen

framework of an organic molecule.

Expertise & Rationale: We utilize both ¹H and ¹³C NMR. ¹H NMR provides information on the

number, environment, and connectivity of protons, while ¹³C NMR reveals the number and

electronic environment of all carbon atoms. Tetramethylsilane (TMS) is used as the internal

standard (0 ppm) for referencing chemical shifts. Deuterated chloroform (CDCl₃) is an excellent

solvent choice due to its ability to dissolve the analyte and its minimal interference in the ¹H

spectrum, appearing as a small singlet at 7.26 ppm.[3]

Experimental Protocol: NMR Sample Preparation

Accurately weigh 5-10 mg of tert-butyl 3-formylbenzoate.

Dissolve the sample in approximately 0.6 mL of deuterated chloroform (CDCl₃) containing

0.03% v/v TMS.

Transfer the solution to a clean, dry 5 mm NMR tube.

Cap the tube securely and vortex gently to ensure a homogeneous solution.

Acquire the spectrum on a 400 MHz (or higher) spectrometer.

The ¹H NMR spectrum provides a distinct fingerprint. The integration value of each signal

corresponds to the number of protons it represents, while the chemical shift (δ) indicates their

electronic environment and the splitting pattern (multiplicity) reveals adjacent protons.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 14 Tech Support

https://www.rsc.org/suppdata/d0/qo/d0qo01135e/d0qo01135e1.pdf
https://www.benchchem.com/product/b1278601/docs?utm_src=pdf-body#tert-butyl-3-formylbenzoate-structural-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278601?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Expected Chemical
Shift (δ, ppm)

Multiplicity Integration
Assignment &
Rationale

~10.1 Singlet (s) 1H

-CHO: The aldehyde

proton is highly

deshielded due to the

electronegativity of the

oxygen and the

anisotropic effect of

the C=O bond. It

appears as a sharp

singlet as it has no

adjacent proton

neighbors.

~8.3
Singlet (or narrow

triplet)
1H

Ar-H: Proton at C2

(between the two

substituents). It is

significantly

deshielded by both

adjacent electron-

withdrawing groups.

~8.1
Doublet of doublets

(dd)
1H

Ar-H: Proton at C4 or

C6, deshielded by the

ester and aldehyde

groups.

~7.9
Doublet of doublets

(dd)
1H

Ar-H: Proton at C6 or

C4, similarly

deshielded.

~7.6 Triplet (t) 1H

Ar-H: Proton at C5,

coupled to two

adjacent aromatic

protons.

~1.6 Singlet (s) 9H -C(CH₃)₃: The nine

protons of the tert-

butyl group are
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chemically and

magnetically

equivalent, resulting in

a single, strong

singlet. This signal is

a hallmark of the tert-

butyl ester moiety.

The ¹³C NMR spectrum is proton-decoupled, meaning each unique carbon atom appears as a

single line. This provides a direct count of non-equivalent carbons and information about their

functional group type.
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Expected Chemical Shift
(δ, ppm)

Carbon Type Assignment & Rationale

~191 C=O

Aldehyde Carbonyl: The

aldehyde carbon is highly

deshielded and appears at a

characteristic downfield shift.

~165 C=O

Ester Carbonyl: The ester

carbonyl carbon is also

deshielded but typically

appears upfield relative to the

aldehyde carbonyl.

~137 Aromatic C

C3-CHO: The aromatic carbon

directly attached to the

aldehyde group.

~134 Aromatic C

C1-CO₂tBu: The aromatic

carbon directly attached to the

ester group.

~130-135 Aromatic CH

Aromatic CH Carbons: The

four CH carbons of the

benzene ring, appearing in the

typical aromatic region.

~82 Quaternary C

-C(CH₃)₃: The quaternary

carbon of the tert-butyl group,

shifted downfield by the

adjacent oxygen atom.

~28 CH₃

-C(CH₃)₃: The three equivalent

methyl carbons of the tert-butyl

group, appearing in the

aliphatic region.

Infrared (IR) Spectroscopy
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IR spectroscopy is a rapid and effective method for identifying the presence of specific

functional groups, which absorb IR radiation at characteristic frequencies, causing molecular

vibrations.

Expertise & Rationale: This technique is ideal for quickly confirming the presence of the two

critical carbonyl (C=O) groups—aldehyde and ester—which have strong, sharp absorptions.

The distinction between them is possible due to the influence of their electronic environments

on the bond strength.

Experimental Protocol: Attenuated Total Reflectance (ATR)-IR

Ensure the ATR crystal (typically diamond or germanium) is clean by wiping it with

isopropanol and allowing it to dry completely.

Record a background spectrum of the empty ATR stage.

Place a small amount (a few milligrams or a single drop if liquid) of the tert-butyl 3-
formylbenzoate sample directly onto the crystal.

Lower the press arm to ensure good contact between the sample and the crystal.

Acquire the sample spectrum. Data is typically collected over a range of 4000-600 cm⁻¹.
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Wavenumber (cm⁻¹) Vibration Type Assignment & Rationale

~3080 C-H Stretch

Aromatic C-H: Stretching

vibration for sp² C-H bonds on

the benzene ring.[4]

~2980, ~2870 C-H Stretch

Aliphatic C-H: Asymmetric and

symmetric stretching of the sp³

C-H bonds in the tert-butyl

group.[4]

~2820, ~2720 C-H Stretch

Aldehyde C-H (Fermi Doublet):

A pair of weak to medium

bands characteristic of the C-H

bond of an aldehyde group.

Their presence is a strong

indicator of this functionality.[4]

~1725 C=O Stretch

Ester Carbonyl: The strong

C=O stretching vibration of the

tert-butyl ester. Its position is

influenced by conjugation with

the aromatic ring.

~1705 C=O Stretch

Aldehyde Carbonyl: The strong

C=O stretching vibration of the

aldehyde. It is typically found

at a slightly lower wavenumber

than the ester due to

conjugation.

~1600, ~1480 C=C Stretch
Aromatic Ring: Skeletal

vibrations of the benzene ring.

~1250 C-O Stretch
Ester C-O: Stretching of the

sp² C-O bond of the ester.

Mass Spectrometry (MS)
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Mass spectrometry provides the molecular weight of the compound and, through fragmentation

analysis, offers further structural clues that corroborate the NMR and IR data.

Expertise & Rationale: We typically use Gas Chromatography-Mass Spectrometry (GC-MS)

with Electron Ionization (EI). GC separates the analyte from volatile impurities before it enters

the mass spectrometer. EI is a high-energy ionization technique that causes predictable

fragmentation, which is highly useful for structural confirmation.

Experimental Protocol: GC-MS

Prepare a dilute solution of the sample (~1 mg/mL) in a volatile solvent like dichloromethane

or ethyl acetate.

Inject 1 µL of the solution into the GC-MS instrument.

The sample is vaporized and separated on a capillary column (e.g., DB-5ms).

The separated components are introduced into the ion source, ionized by a 70 eV electron

beam, and the resulting ions are analyzed by the mass detector.

Expected Mass Spectrum Data:

Molecular Ion (M⁺): The expected molecular ion peak will be at m/z = 206, corresponding to

the molecular weight of C₁₂H₁₄O₃. The presence of this peak confirms the molecular formula.

Key Fragment Ions:

m/z = 150: This prominent peak corresponds to the loss of a tert-butyl radical (•C(CH₃)₃,

57 Da) followed by the loss of one hydrogen atom, or more directly, the loss of isobutylene

(56 Da). This fragmentation is characteristic of tert-butyl esters.

m/z = 57: A strong peak corresponding to the stable tert-butyl cation [C(CH₃)₃]⁺. This is

often the base peak in the spectrum of tert-butyl containing compounds and is a definitive

marker for this group.

m/z = 149: Loss of the -OtBu group (73 Da).

m/z = 121: Loss of both the -OtBu group and the C=O from the aldehyde.
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PART 3: Integrated Structural Verification Workflow
No single technique is sufficient for absolute structural proof. The true power of modern

analytical chemistry lies in the integration of orthogonal data sets. The workflow below ensures

a rigorous and self-validating confirmation of the structure.

Detailed Framework Analysis

Final Confirmation

Mass Spectrometry (GC-MS)

Structural Confirmation

 Provides MW = 206
 Confirms -C(CH₃)₃ fragment (m/z 57)

Infrared Spectroscopy (ATR)

 Confirms C=O (Aldehyde)
 Confirms C=O (Ester)

NMR Spectroscopy
(¹H and ¹³C)

 Defines C-H framework
 Unambiguous connectivity

Structure Verified:
tert-Butyl 3-formylbenzoate

All Data Consistent

Click to download full resolution via product page

Caption: Integrated workflow for the unambiguous structural verification of the target molecule.

PART 4: Relevance in Drug Discovery &
Development
The tert-butyl group is a common moiety in drug molecules, often used to increase metabolic

stability or to act as a steric shield.[5] However, it can also be susceptible to metabolism by

cytochrome P450 enzymes.[5][6] Tert-butyl 3-formylbenzoate serves as a key starting

material for creating derivatives where these properties can be fine-tuned. The aldehyde

functionality allows for the introduction of diverse amine-containing fragments via reductive
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amination, building a library of compounds for screening. The ester can be hydrolyzed in later

synthetic steps to reveal a carboxylic acid, a common pharmacophore for interacting with

biological targets. Its structural analogue, methyl 3-formylbenzoate, is a known precursor for

synthesizing inhibitors of enzymes like SUMO-sentrin specific proteases (SENPs), which are

implicated in cancer.[7] This highlights the importance of formylbenzoate scaffolds in

developing novel therapeutics.

PART 5: Safety & Handling
As a laboratory chemical, tert-butyl 3-formylbenzoate requires careful handling to minimize

risk. The following information is derived from safety data sheets (SDS).

Hazard Category GHS Information Precautionary Measures

Pictogram GHS07 (Harmful) -

Signal Word Warning -

Hazard Statements

H302: Harmful if

swallowed.H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[1]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.P280: Wear protective

gloves/eye protection/face

protection.P305+P351+P338:

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[1][8]

Storage: Store in a cool, well-ventilated place. Keep the container tightly closed and consider

storing under an inert atmosphere like nitrogen to prevent oxidation of the aldehyde.[1]
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Need Custom Synthesis?
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[https://www.benchchem.com/product/b1278601/docs#tert-butyl-3-formylbenzoate-structural-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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